Cas no 3741-38-6 (Ethylene Sulfite)

• Product Name: Ethylene Sulfite
• CAS No: 3741-38-6
• MF: C₂H₄O₃S
• MW: 108.116359710693
• MDL: MFCD00005354
• CID: 44452
• PubChem ID: 24895296
• Update Time: 2025-04-18

Ethylene Sulfite Chemical and Physical Properties

Names and Identifiers

• Glycol sulfite
• Ethylene sulfite
• ethylene sulphite
• 1,3,2-Dioxathiolane 2-Oxide
• Ethylene sulfite (DTO)
• 1,3,2-Dioxathiolan-2-oxide
• Cyclic ethylene sulfite
• ES
• Q27269680
• NSC3225
• Sulfurous acid, cyclic ester with ethylene glycol
• 85XYC59UJB
• CHEMBL3561007
• 3741-38-6
• NCGC00258053-01
• NSC 3225
• AKOS015895853
• 1,2-Dioxathiolane, 2-oxide
• CAS-3741-38-6
• A823638
• UNII-85XYC59UJB
• WLN: T5OSOTJ BO
• MFCD00005354
• 1,2-Ethylene sulfite
• C2H4O3S
• AI3-18461
• D2977
• NS00022116
• SCHEMBL127454
• Ethylene sulfite, purum, >=98.0% (GC)
• InChI=1/C2H4O3S/c3-6-4-1-2-5-6/h1-2H
• Glycolsulfite
• NCGC00248661-01
• EINECS 223-131-7
• DTXCID20668
• FT-0634999
• Tox21_200499
• Ethylene sulfite, 98%
• 1,3,2-Dioxathiolane, 2-oxide
• SCHEMBL9958633
• NSC-3225
• GLYCOL SULPHITE
• DTXSID4020668
• AC7916
• Ethylene glycol cyclic sulfite
• ,3,2-Dioxathiolan-2-oxide
• 1,3, 2-Dioxathiolane, 2-oxide
• Ethylene glycol, cyclic sulfite
• Ethylene sulfite, >=99.0%
• SY036937
• W-106539
• CS-W013675
• ethylenesulfite
• Ethylene Sulfite

• MDL： MFCD00005354
• Inchi： 1S/C2H4O3S/c3-6-4-1-2-5-6/h1-2H2
• InChI Key： WDXYVJKNSMILOQ-UHFFFAOYSA-N
• SMILES： S1(=O)OCCO1

Computed Properties

• Exact Mass: 107.98800
• Monoisotopic Mass: 107.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 63.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0

Experimental Properties

• Color/Form: Transparent colorless liquid
• Density: 1.426 g/mL at 25 °C(lit.)
• Melting Point: -11°C
• Boiling Point: 159.1 °C(lit.)
• Flash Point: Degrees Fahrenheit:195.8°F
  Degrees Celsius:91°C
  
• Refractive Index: n20/D 1.445(lit.)
• PSA: 54.74000
• LogP: 0.47760

Ethylene Sulfite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332,h341
• Warning Statement： p201,p202,p261,p264,p270,p271,p280,P301+P312+P330,P302+P350,P304+P340+P312,P308+P313,p363,p405,p501
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：KW3900000
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organic oxoanionic compounds Organic sulfites Sulfite esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether